Cas no 1341970-15-7 (4-(pentan-2-yl)piperidine)

• Product Name: 4-(pentan-2-yl)piperidine
• CAS No: 1341970-15-7
• MF: C₁₀H₂₁N
• MW: 155.28044295311
• CID: 6063954
• PubChem ID: 63156422
• Update Time: 2025-05-20

4-(pentan-2-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(pentan-2-yl)piperidine
• AKOS012457894
• EN300-1245334
• SCHEMBL20621500
• 1341970-15-7

• Inchi： 1S/C10H21N/c1-3-4-9(2)10-5-7-11-8-6-10/h9-11H,3-8H2,1-2H3
• InChI Key： ZMWCRLPEWNQOEY-UHFFFAOYSA-N
• SMILES： N1CCC(CC1)C(C)CCC

Computed Properties

• Exact Mass: 155.167399674g/mol
• Monoisotopic Mass: 155.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 95
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4-(pentan-2-yl)piperidine

4-(Pentan-2-yl)piperidine

4-(Pentan-2-yl)piperidine is a chemical compound with the CAS registry number 1341970-15-7. This compound belongs to the class of piperidines, which are six-membered cyclic amines. The structure of 4-(pentan-2-yl)piperidine consists of a piperidine ring substituted at the 4-position with a pentan-2-yl group, which introduces a branched alkyl chain into the molecule. This substitution pattern imparts unique chemical and physical properties to the compound, making it interesting for various applications in organic synthesis and materials science.

The synthesis of 4-(pentan-2-yl)piperidine typically involves alkylation or substitution reactions on a piperidine derivative. Recent studies have explored the use of transition metal catalysts to enhance the efficiency of these reactions, particularly in the context of asymmetric synthesis. For instance, researchers have reported the use of palladium-catalyzed cross-coupling reactions to construct the pentan-2-yl group directly onto the piperidine ring, resulting in high yields and excellent stereocontrol.

One of the most notable applications of 4-(pentan-2-yl)piperidine is in the field of drug discovery. The compound serves as a valuable intermediate in the synthesis of bioactive molecules, including antidepressants and antipsychotics. Its ability to act as a rigid scaffold for attaching functional groups has made it a popular choice among medicinal chemists. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of 4-(pentan-2-yl)piperidine derivatives to various pharmacological targets, facilitating their optimization for therapeutic use.

In addition to its role in pharmaceuticals, 4-(pentan-2-yl)piperidine has found applications in polymer chemistry. The compound can be polymerized under specific conditions to form materials with tailored mechanical and thermal properties. For example, researchers have developed polyamides incorporating 4-(pentan-2-yl)piperidine units that exhibit enhanced flexibility and resistance to environmental stressors. These materials hold promise for use in advanced composites and high-performance textiles.

From an environmental standpoint, 4-(pentan-2-yl)piperidine has been studied for its biodegradability and eco-friendly properties. Recent research has focused on developing sustainable synthesis routes for this compound, utilizing renewable feedstocks and enzymatic catalysis. These efforts align with global initiatives to reduce reliance on fossil fuels and minimize carbon footprints in chemical manufacturing.

In conclusion, 4-(pentan-2-yl)piperidine (CAS No. 1341970-15-7) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.